Cas no 3415-45-0 (Glycodehydrocholic acid)

• Product Name: Glycodehydrocholic acid
• CAS No: 3415-45-0
• MF: C₂₆H₃₇NO₆
• MW: 459.575088262558
• CID: 318267
• PubChem ID: 13955640
• Update Time: 2025-11-06

Glycodehydrocholic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(5b)-3,7,12,24-tetraoxocholan-24-yl]-(9CI)
• GLYCODEHYDROCHOLIC ACID
• Dehydrocholylglycine
• GLYCINE DEHYDROCHOLATE
• GDHCA
• N-(3,7,12,24-tetraoxo-5beta-cholan-24-yl)-glycine
• 2-[[(4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7,12-trioxo-1,2,4,5,6,8,9,11,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• HY-N11416
• CHEBI:166731
• ST 24:4;O4;G
• 3415-45-0
• G-5400
• CS-0644439
• N-(3,7,12-trioxo-5beta-cholan-24-oyl)-glycine
• Glycodehydrocholic acid

• Inchi： 1S/C26H37NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-15,17-19,24H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,17-,18+,19+,24+,25+,26-/m1/s1
• InChI Key： ZDPYMJNWJWJTAF-HHELISEZSA-N
• SMILES： O=C1C[C@@H]2[C@@]3(C)CCC(C[C@H]3CC([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)=O)=O

Computed Properties

• Exact Mass: 459.26200
• Monoisotopic Mass: 459.26208790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.61000
• LogP: 3.58040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Glycinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Glycinated bile acids and derivatives